10.1039/C2NJ40514H | Synthesis of aluminananosheetsvia supercritical fluid technology with high uranyl adsorptive capacity†

Synthesis of aluminananosheetsvia supercritical fluid technology with high uranyl adsorptive capacity†

New Journal of Chemistry Pub Date: 2012-10-22 DOI: 10.1039/C2NJ40514H

Abstract

Supercritical carbon dioxide is beneficial to the synthesis of superior ultrafine and uniform materials due to its high chemical stability, low viscosity, high diffusivity, and “zero” surface tension. γ-Alumina nanosheets were obtained by a simple hydrothermal route in the presence of supercritical carbon dioxide. XRD, FTIR, SEM, TEM and nitrogen sorption isotherm were employed to characterize the samples. Alumina as-prepared has a high specific surface area of up to 200 ± 6 m² g⁻¹, which presents a high adsorption capacity (4.66 ± 0.02 mg g⁻¹) for uranyl ions from aqueous solution. Furthermore, the adsorption process was found to be endothermic and spontaneous in nature.

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Journal Name：New Journal of Chemistry

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